Cas no 2679816-63-6 (rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid)
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28293327
- rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid
- 2679816-63-6
-
- Inchi: 1S/C13H14F3N3O3/c14-13(15,16)11(22)19(12-17-5-2-6-18-12)9-4-1-3-8(7-9)10(20)21/h2,5-6,8-9H,1,3-4,7H2,(H,20,21)/t8-,9+/m1/s1
- InChI Key: FPYMAONNDCGDNB-BDAKNGLRSA-N
- SMILES: FC(C(N(C1N=CC=CN=1)[C@H]1CCC[C@@H](C(=O)O)C1)=O)(F)F
Computed Properties
- Exact Mass: 317.09872580g/mol
- Monoisotopic Mass: 317.09872580g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 83.4Ų
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28293327-0.05g |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid |
2679816-63-6 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-28293327-0.1g |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid |
2679816-63-6 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-28293327-0.25g |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid |
2679816-63-6 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-28293327-0.5g |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid |
2679816-63-6 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-28293327-1.0g |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid |
2679816-63-6 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-28293327-2.5g |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid |
2679816-63-6 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-28293327-5.0g |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid |
2679816-63-6 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-28293327-10.0g |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid |
2679816-63-6 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 |
rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid
Rac-(1R,3S)-3-[2,2,2-Trifluoro-N-(Pyrimidin-2-Yl)Acetamido]Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview
The compound rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid (CAS No. 2679816-63-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule's structure incorporates a cyclohexane ring with a carboxylic acid group and a trifluoroacetamide substituent attached to a pyrimidine moiety, making it a versatile compound for various chemical and biological studies.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and microwave-assisted reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, which is critical for its application in bioassays and preclinical studies. The trifluoroacetamide group is particularly noteworthy due to its ability to modulate the physical and chemical properties of the molecule, such as solubility and stability.
One of the most exciting developments involving this compound is its potential role in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The pyrimidine ring within the molecule has been shown to interact with specific binding sites on these enzymes, demonstrating promising inhibitory activity. Furthermore, studies have highlighted the compound's ability to cross the blood-brain barrier, a critical factor for its therapeutic potential in central nervous system disorders.
Another area of interest lies in the compound's application in materials science. The cyclohexane ring provides structural rigidity, while the trifluoroacetamide group introduces fluorine atoms, which are known for their electron-withdrawing effects. These properties make the compound an attractive candidate for use in fluoropolymers and advanced materials with enhanced thermal stability and mechanical strength.
In terms of synthesis, the compound is typically derived from a multi-step process involving nucleophilic substitution and cyclization reactions. The use of chiral catalysts has been pivotal in achieving the desired stereochemistry at the (1R,3S) configuration. This stereocontrol is essential for ensuring the compound's biological activity and selectivity.
Recent studies have also focused on optimizing the synthesis pathway to reduce costs and improve scalability. For instance, researchers have explored using renewable feedstocks and enzymatic catalysis to produce intermediates more sustainably. These efforts align with global trends toward green chemistry and sustainable manufacturing practices.
The compound's pharmacokinetic profile has been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption and distribution properties, with minimal toxicity at therapeutic doses. These findings underscore its potential as a lead candidate for drug development programs targeting chronic diseases.
In conclusion, rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid represents a remarkable advancement in chemical synthesis and drug discovery. Its unique structure, coupled with recent research breakthroughs, positions it as a promising agent in both therapeutic and materials science applications.
2679816-63-6 (rac-(1R,3S)-3-[2,2,2-trifluoro-N-(pyrimidin-2-yl)acetamido]cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)